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Compound of Interest

Compound Name: 5-Formyl-2-hydroxybenzamide

CAS No.: 76143-20-9

Cat. No.: B2366987 Get Quote

Executive Summary
5-Formyl-2-hydroxybenzamide (CAS: 76143-20-9), often utilized as a pharmaceutical

impurity standard (e.g., for Formoterol or Labetalol), presents specific disposal challenges due

to its polymunctional nature (aldehyde, phenol, and amide groups).

The Core Directive: Do not treat this simply as "generic organic waste." Its aldehyde moiety

poses a latent reactivity risk if commingled with strong oxidizers, while its phenolic proton

requires segregation from strong bases to prevent exothermic deprotonation in waste

containers.

Chemical Profile & Disposal Risk Assessment
To dispose of a chemical safely, you must understand its reactive potential in a waste drum.

This table translates physical properties into disposal logic.
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Property Data
Disposal Implication (The
"Why")

CAS Number 76143-20-9

Use this identifier for all waste

tagging (Labeling

"Salicylamide derivative" is

insufficient).

Physical State Solid (Powder)

Primary Stream: Solid

Hazardous Waste. Do not

dissolve in solvent solely for

disposal purposes.

Functional Groups
1. Formyl (-CHO)2. Phenolic (-

OH)3. Amide (-CONH2)

1. Oxidizer Incompatibility:

Aldehydes are easily oxidized.

NEVER mix with nitric acid or

perchlorates.2. pH Sensitivity:

Phenols are weak acids.

Mixing with high-molarity

bases (NaOH) causes heat

generation.

GHS Hazards H315, H319, H335

Irritant. Dust control is critical

during transfer to waste

containers to prevent

respiratory exposure.

Water Solubility Low/Moderate

Do not attempt drain disposal.

It will precipitate and clog

plumbing, violating EPA

prohibitions on insoluble

discharge.

Critical Segregation Strategy
Trustworthiness in safety comes from preventing "Silent Reactions"—reactions that occur

inside a closed waste container hours after disposal.

The Incompatibility Matrix
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You must segregate 5-Formyl-2-hydroxybenzamide from the following streams:

Oxidizing Acids (Nitric, Chromic): The formyl group at position 5 is a reducing agent. Contact

with oxidizers can trigger rapid oxidation, evolving heat and potentially pressurizing the

vessel.

Reactive Amines: Aldehydes react with primary amines to form Schiff bases (imines) and

water. While not explosive, this reaction releases heat and can turn liquid waste into a

gummy solid, rendering the container unpumpable for the waste vendor.

Strong Bases: The phenolic hydroxyl at position 2 is acidic. Commingling with concentrated

base waste (e.g., old KOH baths) will result in immediate neutralization and heat evolution.

Step-by-Step Disposal Protocol
Scenario A: Disposing of Pure Solid (Neat Substance)
Applicable for: Expired reference standards, degraded solids, or excess weighing powder.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Transfer:

Place the original vial inside the waste jar if the quantity is small (<5g).

If loose powder, transfer using a disposable spatula inside a fume hood. Do not generate

dust.[1][2]

Labeling:

Must include: Full chemical name (5-Formyl-2-hydroxybenzamide).

Hazard Checkbox: Mark "Toxic" and "Irritant."

Constituents: If the vial is included, list "Glass" and "Trace Chemical."

Storage: Screw the lid down tight. Store in the Solid Waste satellite accumulation area, away

from oxidizers.
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Scenario B: Disposing of Solvated Waste (HPLC/Stock Solutions)
Applicable for: Solutions in DMSO, Methanol, or Acetonitrile.

Solvent Compatibility Check: Ensure the carrier solvent (e.g., DMSO) is compatible with the

waste drum.

The "Blue Drum" Rule:

Pour into the Non-Halogenated Organic Solvent stream (assuming dissolved in

MeOH/DMSO).

CRITICAL EXCEPTION: If the solution contains acidic modifiers (e.g., TFA from HPLC

mobile phase), ensure the waste drum is not designated for basic organic waste.

Rinsing: Triple-rinse the original container with a compatible solvent (e.g., acetone) and add

the rinsate to the liquid waste container. Deface the label on the empty original container and

discard it in standard glass trash (unless P-listed, which this is not).

Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision-making process for segregating this specific

compound to ensure compliance and safety.
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Figure 1: Decision matrix for segregating 5-Formyl-2-hydroxybenzamide waste based on

physical state and chemical compatibility.

Emergency Contingencies: Spill Management
In the event of a benchtop spill of the solid powder:

PPE Upgrade: Immediately wear nitrile gloves (double gloving recommended) and an N95

mask or respirator if dust is airborne.

Dry Cleanup (Preferred): Do not wet the powder initially. Use a brush and dustpan dedicated

to hazardous waste to sweep up the bulk solid.

Wet Wipe: Once the bulk is removed, wipe the surface with a paper towel dampened with

ethanol or isopropanol (water is less effective due to limited solubility).

Disposal: Place the solid waste and the contaminated paper towels into a clear plastic bag,

seal it, label it as "Hazardous Waste Debris: 5-Formyl-2-hydroxybenzamide," and place it

in the solid waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2366987?utm_src=pdf-body
https://www.benchchem.com/product/b2366987?utm_src=pdf-body
https://www.benchchem.com/product/b2366987?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Formyl-2-hydroxybenzamide
https://www.epa.gov/hwgenerators
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratory-safety-guidance.pdf
https://www.benchchem.com/product/b2366987?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2366987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. angenechemical.com [angenechemical.com]

2. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Proper Disposal Procedures: 5-Formyl-2-
hydroxybenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2366987#5-formyl-2-hydroxybenzamide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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